3-Amino-5-(3-hydroxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: methyl 3-amino-5-(3-hydroxyprop-1-ynyl)pyridine-2-carboxylate
• InChI: InChI=1S/C10H10N2O3/c1-15-10(14)9-8(11)5-7(6-12-9)3-2-4-13/h5-6,13H,4,11H2,1H3
• InChI Key: FYQMMMXETMGNCZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=N1)C#CCO)N

Description

3-Amino-5-(3-hydroxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-5-[3-(tert-butyl-dimethyl-silanyloxy)-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester (711 mg, 2.22 mmol) in DCM (6 ml) was added 10.2 ml TFA (133 mmol) at 0° C. and the mixture was stirred at room temperature for 17 h. To the mixture was added toluene (18 ml) and the solvents were evaporated. The residue was dissolved in EtOAc (66 ml) and washed with aq. 1M Na2CO3 solution, the aq. Phase was extracted back with EtOAc. The combined organic layers were washed with half-saturated aq. sodium chloride, dried with Na2SO4 and evaporated. The residue was purified by chromatography on silica gel (DCM to DCM/MeOH 94:6) to provide the title compound as an off-white solid.